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Compound of Interest

Compound Name:
Methyl 2-

(sulfamoylmethyl)benzoate

Cat. No.: B053720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Methyl 2-
(sulfamoylmethyl)benzoate, including its chemical properties, a detailed experimental

protocol for its synthesis, and a summary of its potential applications based on the known

biological activities of the sulfonamide functional group.

Chemical Properties and Data
Methyl 2-(sulfamoylmethyl)benzoate, also known as o-Carbomethoxybenzyl sulfonamide, is

a white to off-white crystalline solid.[1] It is soluble in organic solvents like ethanol, acetone,

and dimethyl sulfoxide (DMSO).[1] The compound is stable under normal storage conditions

but may be sensitive to light and heat.[1]
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Property Value Reference

CAS Number 112941-26-1 [2]

Molecular Formula C₉H₁₁NO₄S [3]

Molecular Weight 229.25 g/mol [3]

Melting Point 98-100 °C [2]

Appearance
White to Almost white powder

to crystal
[4]

Purity >98.0% (HPLC) [4]

InChI Key
DBOUFTHAEAVMJC-

UHFFFAOYSA-N
[3]

SMILES
COC(=O)C1=CC=CC=C1CS(=

O)(=O)N
[3]

Synthesis Protocol
The synthesis of Methyl 2-(sulfamoylmethyl)benzoate can be achieved through a two-step

process involving the preparation of a sulfonyl chloride intermediate followed by amination.

While a specific detailed protocol for the exact target molecule is not readily available in

published literature, a reliable synthetic route can be inferred from established chemical

methodologies for similar compounds.[2][5]

Step 1: Synthesis of Methyl 2-
(chlorosulfonylmethyl)benzoate
A common method for the synthesis of related sulfonyl chlorides involves the diazotization of

an amino benzoate followed by a sulfonation reaction.

Materials:

Methyl 2-aminobenzoate

Hydrochloric acid
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Sodium nitrite

Sulfur dioxide

Copper(II) chloride

Dichloromethane

Sodium bicarbonate

Procedure: A detailed, citable experimental protocol for this specific transformation is not

available. However, the general procedure involves the diazotization of Methyl 2-

aminobenzoate with sodium nitrite in the presence of hydrochloric acid, followed by reaction

with sulfur dioxide in the presence of a copper catalyst to yield the sulfonyl chloride.

Step 2: Amination of Methyl 2-
(chlorosulfonylmethyl)benzoate
The resulting sulfonyl chloride is then reacted with ammonia to form the sulfonamide.

Materials:

Methyl 2-(chlorosulfonylmethyl)benzoate

Ammonia (gas or aqueous solution)

Toluene

Benzene

Procedure:

In a reaction kettle, dissolve Methyl 2-(chlorosulfonylmethyl)benzoate in a mixture of

benzene and toluene.[2]

Cool the solution to below 10 °C with stirring.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chembk.com/en/chem/o-methoxy%20carbonyl%20benzyl%20sulfonamide
https://www.chembk.com/en/chem/o-methoxy%20carbonyl%20benzyl%20sulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bubble ammonia gas through the solution, maintaining the reaction temperature below 30

°C.[2]

Continue the introduction of ammonia gas for approximately 3 hours, monitoring the reaction

progress by sampling and analysis.[2]

Once the reaction is complete, filter the mixture.[2]

Wash the filter cake with a suitable solvent.[2]

Dry the solid product to obtain Methyl 2-(sulfamoylmethyl)benzoate.[2]

Experimental Workflow
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Synthesis Workflow for Methyl 2-(sulfamoylmethyl)benzoate

Step 1: Precursor Synthesis

Step 2: Amination

Methyl 2-aminobenzoate

Diazotization
(NaNO₂, HCl)

Sulfonation
(SO₂, CuCl₂)

Methyl 2-(chlorosulfonylmethyl)benzoate

Amination
(Ammonia, Toluene/Benzene)

Filtration

Drying

Methyl 2-(sulfamoylmethyl)benzoate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Enzyme Inhibition Pathway

Methyl 2-(sulfamoylmethyl)benzoate
(or derivative)

Target Enzyme
(e.g., Carbonic Anhydrase)

Inhibits

Product

Catalyzes

Substrate

Binds to

Downstream Biological Effect
(e.g., pH regulation, cell proliferation)

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Methyl 2-
(sulfamoylmethyl)benzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053720#methyl-2-sulfamoylmethyl-benzoate-
experimental-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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